Cas no 2137562-04-8 (Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-)

• Product Name: Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-
• CAS No: 2137562-04-8
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 5297449
• Update Time: 2025-07-18

Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-

• Inchi： 1S/C16H22N2O/c1-16(7-8-16)15(19)18-10-6-12-4-5-14-13(11-12)3-2-9-17-14/h4-5,11,17H,2-3,6-10H2,1H3,(H,18,19)
• InChI Key： AHRNDVHERXLZJY-UHFFFAOYSA-N
• SMILES： C1(C)(C(NCCC2C=CC3=C(C=2)CCCN3)=O)CC1

Additional information on Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-

Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- (CAS No. 2137562-04-8): A Comprehensive Overview

Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-, identified by its CAS number 2137562-04-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a cyclopropane ring and a quinolinyl ethyl side chain makes it a promising candidate for further investigation into its pharmacological properties.

The structural motif of Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- is notable for its ability to interact with biological targets in novel ways. The cyclopropane ring is known for its strained three-membered structure, which can enhance binding affinity and selectivity when incorporated into drug molecules. This feature is particularly valuable in the design of small-molecule inhibitors and agonists. Additionally, the quinolinyl ethyl moiety introduces a hydrogen bond donor/acceptor capability, further expanding the compound's potential for interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the combination of the cyclopropane ring and the quinolinyl ethyl group can lead to potent interactions with various enzymes and receptors. For instance, computational simulations suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory diseases.

In vitro studies have begun to explore the pharmacological profile of Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-. Initial findings indicate that it demonstrates moderate affinity for several protein targets, including some that are implicated in metabolic disorders. The compound's ability to modulate these targets opens up avenues for treating conditions such as diabetes and hyperlipidemia. Furthermore, its structural features suggest potential applications in central nervous system (CNS) disorders, where precise targeting is crucial.

The synthesis of Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- presents unique challenges due to the complexity of its structure. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound in multi-kilogram quantities. These advancements are critical for advancing preclinical studies and eventual clinical trials. The synthesis involves multiple steps, including the formation of the cyclopropane ring and the introduction of the quinolinyl ethyl side chain. Each step must be carefully optimized to ensure high yield and purity.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for developing a drug candidate that can be administered orally and maintain efficacy over an extended period. Further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

The potential therapeutic applications of Cyclopropanecarboxamide, 1-methyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- are vast. Beyond its implications in metabolic disorders and CNS diseases, it may also have utility in infectious diseases and autoimmune conditions. The quinolinyl moiety is known to have antimicrobial properties when incorporated into certain drug scaffolds. This suggests that derivatives of this compound could be explored as novel antibiotics or antivirals.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound from a laboratory curiosity to a viable therapeutic agent. Such partnerships can leverage expertise in synthetic chemistry、medicinal chemistry、pharmacology，and clinical development to streamline the drug discovery process. Additionally，the integration of artificial intelligence (AI) tools into drug design can accelerate the identification of promising candidates like this one.

The regulatory landscape for new drug development remains stringent but increasingly supportive of innovative approaches. Regulatory agencies now often encourage early engagement with authorities to discuss novel chemical entities like Cyclopropanecarboxamide，1-methyl-N-[2-(1，2，3，4-tetrahydro-6-quinolinyl）ethyl]-. This proactive approach can help navigate regulatory hurdles more efficiently and ensure that promising candidates reach patients faster.

In conclusion，Cyclopropanecarboxamide，1-methyl-N-[2-(1，2，3，4-tetrahydro-6-quinolinyl）ethyl]- (CAS No. 2137562-04-8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications。Ongoing research continues to uncover new insights into its pharmacological properties，synthetic pathways，and clinical potential。As our understanding of biological systems grows more sophisticated，compounds like this one will play an increasingly important role in addressing complex diseases worldwide。